Cas no 2229417-48-3 (1-(6-chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(6-chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2229417-48-3
• MF: C₁₄H₁₅ClF₂N₂
• MW: 284.732109308243
• CID: 6577421
• PubChem ID: 165851839
• Update Time: 2025-11-01

1-(6-chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine
• EN300-1942702
• 2229417-48-3

• Inchi： 1S/C14H15ClF2N2/c15-9-1-2-10-11(8-19-12(10)7-9)13(18)3-5-14(16,17)6-4-13/h1-2,7-8,19H,3-6,18H2
• InChI Key： QEDIBSZFOHZBOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C1(CCC(CC1)(F)F)N

Computed Properties

• Exact Mass: 284.0891825g/mol
• Monoisotopic Mass: 284.0891825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(6-chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(6-Chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229417-48-3)

1-(6-Chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine, also known by its CAS number 2229417-48-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted indole ring and a difluorocyclohexyl amine moiety, which contribute to its potential therapeutic applications.

The chemical structure of 1-(6-Chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine is particularly intriguing due to the presence of the indole scaffold, which is a common motif in many biologically active molecules. Indoles are known for their diverse pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The introduction of the chloro and difluoro substituents further modulates the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 1-(6-Chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(6-Chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and protect neurons from damage induced by neurotoxic agents. These findings suggest that it may have therapeutic potential in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(6-Chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6-Chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its potential therapeutic applications in various diseases.

In conclusion, 1-(6-Chloro-1H-indol-3-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229417-48-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting area of research in medicinal chemistry and pharmaceutical development. As further studies continue to elucidate its mechanisms of action and clinical efficacy, this compound may play a significant role in advancing the treatment of various diseases.